Cas no 62513-96-6 (Benzamide, 3,5-dichloro-N-(2,2-dichloroethenyl)-2-hydroxy-)

• Product Name: Benzamide, 3,5-dichloro-N-(2,2-dichloroethenyl)-2-hydroxy-
• CAS No: 62513-96-6
• MF: C₉H₅Cl₄NO₂
• MW: 300.953498601913
• CID: 442074
• PubChem ID: 12837663
• Update Time: 2025-04-19

Benzamide, 3,5-dichloro-N-(2,2-dichloroethenyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-dichloro-N-(2,2-dichloroethenyl)-2-hydroxy-
• 3,5-dichloro-N-(2,2-dichloroethenyl)-2-hydroxybenzamide
• 62513-96-6
• DTXSID70511133

• Inchi： 1S/C9H5Cl4NO2/c10-4-1-5(8(15)6(11)2-4)9(16)14-3-7(12)13/h1-3,15H,(H,14,16)
• InChI Key： ALPQSODYFYBCJV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(N/C=C(\Cl)/Cl)=O)=C1O)Cl

Computed Properties

• Exact Mass: 298.90765
• Monoisotopic Mass: 298.907439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33